Cas no 108214-30-8 (9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI))
108214-30-8 structure
Product Name:9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)
CAS No:108214-30-8
MF:C38H58O4
MW:578.864732265472
CID:127858
PubChem ID:98053268
Update Time:2025-04-18
9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)
- KAHWEOL OLEATE
- [(1S,4R,12R,13S,16S,17S)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl (Z)-octadec-9-enoate
- 108214-30-8
-
- Inchi: 1S/C38H58O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-35(39)42-29-38(40)28-37-25-21-32-31-23-26-41-33(31)22-24-36(32,2)34(37)20-19-30(38)27-37/h10-11,22-24,26,30,32,34,40H,3-9,12-21,25,27-29H2,1-2H3/b11-10-/t30-,32-,34+,36-,37-,38+/m0/s1
- InChI Key: MDXDAWWJXQHCAA-RWDNSPHTSA-N
- SMILES: O[C@@]1(COC(CCCCCCC/C=C\CCCCCCCC)=O)C[C@@]23CC[C@H]4C5C=COC=5C=C[C@]4(C)[C@H]2CC[C@H]1C3
Computed Properties
- Exact Mass: 578.43400
- Monoisotopic Mass: 578.434
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 18
- Complexity: 926
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 59.7A^2
- XLogP3: 11.5
Experimental Properties
- PSA: 59.67000
- LogP: 10.30830
9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-391165-10 mg |
Kahweol oleate, |
108214-30-8 | 10mg |
¥2,850.00 | 2023-07-11 | ||
| LKT Labs | K0038-10 mg |
Kahweol Oleate |
108214-30-8 | ≥98% | 10mg |
$288.50 | 2023-07-11 | |
| LKT Labs | K0038-25 mg |
Kahweol Oleate |
108214-30-8 | ≥98% | 25mg |
$490.40 | 2023-07-11 | |
| LKT Labs | K0038-100 mg |
Kahweol Oleate |
108214-30-8 | ≥98% | 100MG |
$1,211.30 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-391165-10mg |
Kahweol oleate, |
108214-30-8 | 10mg |
¥2850.00 | 2023-09-05 | ||
| LKT Labs | K0038-10mg |
Kahweol Oleate |
108214-30-8 | ≥98% | 10mg |
$302.90 | 2024-05-21 | |
| LKT Labs | K0038-25mg |
Kahweol Oleate |
108214-30-8 | ≥98% | 25mg |
$514.90 | 2024-05-21 | |
| LKT Labs | K0038-100mg |
Kahweol Oleate |
108214-30-8 | ≥98% | 100mg |
$1271.90 | 2024-05-21 |
9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI) Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
108214-30-8 (9-Octadecenoic acid(9Z)-,[(3bS,5aS,7R,8S,10aR,10bS)-3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta[5,6]naphtho[2,1-b]furan-7-yl]methylester (9CI)) Related Products
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